Cas no 18514-84-6 (1,4-dihydrocinnolin-4-one)

1,4-Dihydrocinnolin-4-one is a heterocyclic organic compound featuring a cinnoline core structure with a ketone functional group at the 4-position. This scaffold is of significant interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. Its rigid bicyclic framework allows for selective functionalization, enabling the synthesis of diverse derivatives with tailored properties. The compound’s stability and reactivity make it suitable for applications in drug discovery, particularly in the design of kinase inhibitors and other biologically relevant targets. Its well-defined structure also facilitates mechanistic studies in organic transformations.

1,4-dihydrocinnolin-4-one structure

Product Name:1,4-dihydrocinnolin-4-one

CAS No:18514-84-6

MF:C₈H₆N₂O

MW:146.14604139328

MDL:MFCD08704234

CID:123043

PubChem ID:255799

Update Time:2025-06-07

1,4-dihydrocinnolin-4-one Chemical and Physical Properties

Names and Identifiers

- 1H-Cinnolin-4-one
- Cinnolin-4(1H)-one
- 4(1H)-Cinnolinone
- [1,8]NAPHTHYRIDIN-4-OL
- 1,4-dihydro-4-cinnolinone
- 1H-Cinnolin-4-on
- 1H-Cinnolon-(4)
- 4-Oxo-1,4-dihydrocinnoline
- Cinnolin-4-ol
- 4-Cinnolinol
- 4-HYDROXYCINNOLINE
- 4-Hydroxy-cinnoline
- NSC81669
- 1,4-DIHYDROCINNOLIN-4-ONE
- KUS8838BCK
- MLS000760649
- SMR000370701
- 4-cinnolinone
- cinnoline-4-one
- (4-Hydroxy)cinnoline
- Cinnoline-4(1H)-one
- NCIOpen2_000914
- 4(1H)-Cinnolinone, AldrichCPR
- BDBM75067
- 1H-cinnolin-4-one;hydrochloride
- NCGC00246127-01
- SCHEMBL276532
- 875-66-1
- Butanoicacid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-3-methyl-,(2S)-
- NSC-81669
- NSC 81669
- MB06564
- A862526
- AKOS005135837
- DS-0632
- AKOS000266168
- cid_16196864
- GS-4067
- SB74374
- Q17167926
- J-515518
- 18514-84-6
- AC-27099
- UFMBERDMCRCVSM-UHFFFAOYSA-N
- UNII-KUS8838BCK
- FT-0728492
- MFCD08704234
- CS-0088124
- AMY23068
- CHEMBL1625471
- MFCD00956158
- AMY16333
- EN300-35427
- DTXSID20236364
- ALBB-019489
- cinnoline, 4-hydroxy-
- DB-011523
- DTXCID20158855
- AE-842/32231030
- 1,4-dihydrocinnolin-4-one
- MDL： MFCD08704234
- Inchi： 1S/C8H6N2O/c11-8-5-9-10-7-4-2-1-3-6(7)8/h1-5H,(H,10,11)
- InChI Key： UFMBERDMCRCVSM-UHFFFAOYSA-N
- SMILES： O=C1C=NNC2C=CC=CC=21

Computed Properties

Exact Mass: 146.04800
Monoisotopic Mass: 146.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 41.5

Experimental Properties

Density: 1.31 g/cm3
Boiling Point: 303.5°C at 760 mmHg
Flash Point: 137.3ºC
Refractive Index: 1.666
PSA: 45.75000
LogP: 0.92310

1,4-dihydrocinnolin-4-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature

1,4-dihydrocinnolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A127128-250mg	Cinnolin-4(1H)-one	18514-84-6	95%	250mg	$11.0	2025-02-21
Ambeed	A127128-1g	Cinnolin-4(1H)-one	18514-84-6	95%	1g	$28.0	2025-02-21
Ambeed	A127128-5g	Cinnolin-4(1H)-one	18514-84-6	95%	5g	$73.0	2025-02-21
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB26781-0.25g	1,4-dihydrocinnolin-4-one	18514-84-6	97%	0.25g	61.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB26781-1g	1,4-dihydrocinnolin-4-one	18514-84-6	97%	1g	184.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB26781-5g	1,4-dihydrocinnolin-4-one	18514-84-6	97%	5g	735.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB26781-10g	1,4-dihydrocinnolin-4-one	18514-84-6	97%	10g	1323.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB26781-25g	1,4-dihydrocinnolin-4-one	18514-84-6	97%	25g	3045.00	2021-07-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GP244-200mg	1,4-dihydrocinnolin-4-one	18514-84-6	95+%	200mg	111.0CNY	2021-07-12
TRC	C465370-10mg	Cinnolin-4(1H)-one	18514-84-6		10mg	$ 50.00	2022-06-06

1,4-dihydrocinnolin-4-one Related Literature

1. A new heterocyclisation reaction leading to cinnolin-4(1H)-one derivatives

Arthur A. Sandison,George Tennant J. Chem. Soc. Chem. Commun. 1974 752
2. Benzodiazines: recent synthetic advances

Thomas Mathew,Attila á. Papp,Farzaneh Paknia,Santos Fustero,G. K. Surya Prakash Chem. Soc. Rev. 2017 46 3060
3. 1,3-Dipolar character of six-membered aromatic rings. Part X. Pyridazine and benzopyridazine betaines

Nicholas Dennis,Alan R. Katritzky,Muthyala Ramaiah J. Chem. Soc. Perkin Trans. 1 1975 1506
4. A hydrazine-directed Rh(iii) catalyzed (4+2) annulation with sulfoxonium ylides: synthesis and photophysical properties of dihydrocinnolines

Pothapragada S. K. Prabhakar Ganesh,Perumal Muthuraja,Purushothaman Gopinath Chem. Commun. 2022 58 4211
5. Tautomeric azines. Part V. Cinnolin-3(2H)-one and 3- and 4-aminocinnoline

A. J. Boulton,I. J. Fletcher,A. R. Katritzky J. Chem. Soc. B 1971 2344